2,3,4,5,6-pentafluoro-N-(1-propyl-4-piperidinyl)benzamide

• IUPAC Name: 2,3,4,5,6-pentafluoro-N-(1-propylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C15H17F5N2O/c1-2-5-22-6-3-8(4-7-22)21-15(23)9-10(16)12(18)14(20)13(19)11(9)17/h8H,2-7H2,1H3,(H,21,23)
• InChI Key: MOEQMYAVXQNEPD-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(=O)C2=C(C(=C(C(=C2F)F)F)F)F
• Molecular Formula: C15H17F5N2O
• Molecular Weight: 336.30 g/mol

Description

2,3,4,5,6-pentafluoro-N-(1-propyl-4-piperidinyl)benzamide, also known as PFBP, is a chemical compound that has gained attention in the scientific community for its potential applications in research.

Mechanism of Action

2,3,4,5,6-pentafluoro-N-(1-propyl-4-piperidinyl)benzamide acts as a competitive antagonist of the dopamine D3 receptor, blocking the binding of dopamine and other ligands to the receptor. This results in a decrease in dopamine signaling, which has been implicated in the pathogenesis of various neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to decrease dopamine release in the striatum, a brain region that plays a critical role in reward processing and addiction. This compound has also been shown to decrease the reinforcing effects of drugs of abuse, such as cocaine and methamphetamine, suggesting its potential as a treatment for addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,3,4,5,6-pentafluoro-N-(1-propyl-4-piperidinyl)benzamide in research is its high selectivity for the dopamine D3 receptor, which allows for the specific targeting of this receptor subtype. However, this compound has limited solubility in aqueous solutions, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 2,3,4,5,6-pentafluoro-N-(1-propyl-4-piperidinyl)benzamide. One area of interest is the development of this compound analogs with improved solubility and pharmacokinetic properties. Another area of interest is the investigation of this compound's effects on other neurotransmitter systems and its potential as a treatment for other neurological disorders. Additionally, further research is needed to elucidate the precise mechanism of action of this compound and its potential downstream effects on cellular signaling pathways.

Scientific Research Applications

2,3,4,5,6-pentafluoro-N-(1-propyl-4-piperidinyl)benzamide has been primarily used in research as a ligand for the dopamine D3 receptor, a subtype of the dopamine receptor that has been implicated in various neurological disorders, including addiction, schizophrenia, and Parkinson's disease. This compound has also been used as a fluorescent probe for the detection of dopamine and other catecholamines in biological samples.